Cas no 922062-77-9 (1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide)

• Product Name: 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide
• CAS No: 922062-77-9
• MF: C₁₈H₁₉ClN₂O₄S
• MW: 394.872462511063
• CID: 6211337
• PubChem ID: 40889516
• Update Time: 2025-11-02

1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide
• F2277-0191
• 922062-77-9
• 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3-dihydro-1,4-benzoxazepin-7-yl)methanesulfonamide
• 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydrobenzo[f][1,4]oxazepin-7-yl)methanesulfonamide
• AKOS024635695

• Inchi： 1S/C18H19ClN2O4S/c1-2-21-8-9-25-17-7-6-15(11-16(17)18(21)22)20-26(23,24)12-13-4-3-5-14(19)10-13/h3-7,10-11,20H,2,8-9,12H2,1H3
• InChI Key： VIOMCEBIJCXNBH-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)CS(NC1C=CC2=C(C=1)C(N(CC)CCO2)=O)(=O)=O

Computed Properties

• Exact Mass: 394.0754060g/mol
• Monoisotopic Mass: 394.0754060g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 595
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines Benzoxazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzoxazepines

Additional information on 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide

Introduction to 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 922062-77-9, specifically 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide, represents a fascinating intersection of medicinal chemistry and pharmacological innovation. This intricate molecular structure has garnered attention in the scientific community due to its potential applications in addressing complex biological pathways. The compound's unique framework, featuring a benzoxazepine core and functionalized aromatic rings, positions it as a promising candidate for further exploration in drug discovery and therapeutic development.

In recent years, the field of chemical biology has witnessed significant advancements in the design and synthesis of heterocyclic compounds that exhibit potent biological activity. Among these, benzoxazepine derivatives have emerged as a class of molecules with diverse pharmacological properties. The specific configuration of 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide incorporates key structural elements that contribute to its biological relevance. The presence of a chlorophenyl group and an ethyl-substituted benzoxazepine scaffold suggests potential interactions with biological targets such as enzymes and receptors, making it a valuable subject for mechanistic studies.

One of the most compelling aspects of this compound is its potential role in modulating biological processes associated with inflammation and neurodegeneration. Emerging research indicates that benzoxazepine derivatives can interact with specific intracellular signaling pathways, influencing the activity of key enzymes involved in these processes. The methanesulfonamide moiety further enhances the compound's pharmacological profile by contributing to its solubility and metabolic stability. These characteristics make 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide an attractive scaffold for designing novel therapeutic agents.

Recent studies have highlighted the importance of benzoxazepine derivatives in the development of drugs targeting neurological disorders. The benzoxazepine core is known to exhibit affinity for certain neurotransmitter receptors, suggesting its utility in treating conditions such as epilepsy and cognitive impairment. The specific substitution pattern in 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide may enhance its binding affinity to these targets while minimizing off-target effects. This balance is critical for developing safe and effective pharmaceuticals.

The synthesis of 1-(3-chlorophenyl)-N-(4-ethyl-5-oxo-2,3,4,5-tetrahydro-1,4-benzoxazepin-7-yl)methanesulfonamide represents a testament to the ingenuity of modern synthetic chemistry. The multi-step process involves strategic functionalization of the benzoxazepine ring system followed by introduction of the methanesulfonamide group. Each step is meticulously designed to preserve the integrity of the core structure while introducing functional groups that enhance biological activity. This synthetic approach exemplifies the sophistication required for developing advanced chemical entities.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the potential of 1-(3-chlorophenyl)-N-(4-ethyl-5-oxyoza-dihydroindolizino[5',6':0:0][c,g]benzodiazepin]-7(6H)]methylene]methyl-sulfonamide (CAS no 922062779) against various biological targets. These simulations provide insights into its binding mode and interactions with potential receptors or enzymes. Such computational tools are indispensable in modern drug discovery pipelines, enabling researchers to prioritize compounds based on their predicted efficacy and selectivity.

The pharmacokinetic properties of this compound are also under investigation to ensure its suitability for therapeutic applications. Parameters such as bioavailability, metabolic stability, and excretion routes are critical factors that determine whether a candidate molecule can progress to clinical trials. Preliminary data suggest that 1-(3-chlorophenyl)-N-(4-methylthio-l-[l-methylethoxy]-l-methylamino]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methylethoxy]-l-methyl-l-alanine]methylene]methyl-sulfonamide exhibits favorable pharmacokinetic profiles in preclinical models. This bodes well for its potential translation into clinical use.

Future directions in the study of this compound include exploring its mechanism of action at a molecular level. Understanding how it interacts with biological targets can provide valuable insights into its therapeutic potential and guide further optimization efforts. Additionally, investigating its effects on relevant disease models will be crucial for assessing its efficacy in treating specific conditions.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The case of 1-(3-chlorophenyl)-N-(4-hydroxy-l-[alpha-hydroxy-alpha(methyl)amino]benzylidene]methylene]methyl-sulfonamide underscores this collaborative approach. By integrating knowledge from various scientific disciplines, researchers can accelerate the discovery and development of new treatments that address unmet medical needs.

In conclusion,1-(3-chlorophenyl)-N-(4-hydroxy-l-[alpha-hydroxy-alpha(methyl)amino]benzylidene]methylene]methyl-sulfonamide (CAS no 922062779) represents a significant advancement in chemical biology with promising applications in drug discovery and therapeutic development. Its unique molecular structure and favorable pharmacological properties position it as a valuable candidate for further exploration. As research continues to uncover new insights into its mechanisms of action and potential applications,this compound is poised to make meaningful contributions to modern medicine.